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Compound of Interest

Compound Name: N-Benzoylphosphotriamide

CAS No.: 27809-58-1

Cat. No.: B1202242

Get Quote

) of N-Benzoylphosphotriamide using a continuous Coupled Enzyme Assay.

Abstract & Introduction
Urease (EC 3.5.1.5) is a nickel-dependent metalloenzyme that catalyzes the hydrolysis of urea

into ammonia and carbon dioxide.[1][2] Inhibitors of urease, such as N-
Benzoylphosphotriamide, are critical in two major fields: agriculture (preventing nitrogen loss

from fertilizer) and medicine (treating Helicobacter pylori infections).

N-Benzoylphosphotriamide belongs to the class of phosphoric triamide inhibitors. These

compounds are often classified as slow-binding or tight-binding inhibitors. Unlike simple

competitive inhibitors that establish rapid equilibrium, phosphotriamides often require a specific

residence time in the active site or hydrolysis to a diamidophosphate active form to exert

maximal inhibition.

This application note details a Continuous Coupled Enzyme Assay (Urease/Glutamate

Dehydrogenase) to determine the
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. This method is superior to the discontinuous Berthelot (indophenol) method for kinetic studies
because it provides real-time reaction velocities (

), allowing for the detection of time-dependent inhibition and more accurate curve fitting.

Assay Principle
The determination of

relies on monitoring the rate of urea hydrolysis in the presence of varying concentrations of the
inhibitor. In this coupled assay, the ammonia produced by urease is immediately utilized by
Glutamate Dehydrogenase (GLDH) to convert

-Ketoglutarate (

-KG) to glutamate, oxidizing NADH to NAD

in the process.

The rate of NADH oxidation (measured as a decrease in Absorbance at 340 nm) is directly

proportional to the urease activity.

Reaction Scheme

Urea + H2O 2 NH3 + CO2  Urease   NAD+ + Glutamate  GLDH  

NADH + H+ + 
 alpha-Ketoglutarate

N-Benzoylphosphotriamide
(Inhibitor)

  Blocks Active Site  

Click to download full resolution via product page

Figure 1: The Coupled Enzyme Assay Scheme. Urease activity is rate-limiting; GLDH is added

in excess. The inhibitor (N-Benzoylphosphotriamide) competes with Urea.

Materials & Reagents
To ensure data integrity, use analytical grade reagents.
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Reagent Concentration (Stock) Preparation Notes

Assay Buffer 50 mM HEPES, pH 7.5

Critical: Do NOT use

Phosphate buffer if possible

(competitive inhibition with

Nickel) and absolutely NO

EDTA (strips Nickel from

Urease). Include 100 mM KCl

for ionic strength.

Urease (Jack Bean) 50 units/mL

Dissolve in Assay Buffer +

50% Glycerol for stability.

Store at -20°C.

GLDH (Bovine Liver) 100 units/mL
Must be in excess (at least 10x

Urease activity).

NADH 10 mM
Freshly prepared in buffer.

Light sensitive.

-Ketoglutarate 100 mM
Dissolve in water, adjust pH to

7.5.

Urea (Substrate) 500 mM Dissolve in Assay Buffer.

N-Benzoylphosphotriamide 10 mM (in DMSO)

Solubility Warning:

Phosphotriamides hydrolyze in

water. Prepare stock in 100%

DMSO. Keep dry.

Experimental Protocol
Phase 1: Pre-Incubation (Addressing Slow-Binding)
Since N-Benzoylphosphotriamide may exhibit slow-binding kinetics, a pre-incubation step is

mandatory to reach equilibrium before starting the reaction.

Enzyme Mix Preparation: In a tube, combine Assay Buffer, Urease (final conc. 2 U/mL),

GLDH (10 U/mL), NADH (0.25 mM), and

-KG (2 mM).
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Inhibitor Dilution: Prepare a serial dilution of N-Benzoylphosphotriamide in DMSO. Typical

range: 0 nM to 10

M (depending on potency). Ensure final DMSO concentration in assay is <2%.

Incubation: Mix Enzyme Mix with Inhibitor. Incubate at 25°C for 30 minutes.

Note: If

varies significantly with incubation time (e.g., 5 min vs 60 min), the inhibitor is slow-
binding. This protocol assumes a 30-min equilibrium is sufficient for Apparent

.

Phase 2: Kinetic Assay (96-Well Plate Format)
Workflow Diagram:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1202242/docs?utm_src=pdf-body#application-note-kinetic-determination-of-for-n-benzoylphosphotriamide-against-urease
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Prepare Plate
Load 180 µL Enzyme/GLDH/NADH Mix

2. Add Inhibitor
Add 10 µL N-Benzoylphosphotriamide

(Various Concentrations)

3. Pre-Incubate
30 mins @ 25°C (Dark)

4. Initiate Reaction
Add 10 µL Urea (Substrate)

(Varying [S] for Ki determination)

5. Measure Kinetics
Read Abs @ 340nm every 30s for 15 mins

Click to download full resolution via product page

Figure 2: Step-by-step microplate workflow for kinetic analysis.

Detailed Steps:

Blanking: Include a "No Enzyme" control (Buffer + Reagents) to account for spontaneous

NADH oxidation.

Matrix Setup:

Rows A-H: Increasing Inhibitor concentrations [I] (e.g., 0, 10, 50, 100, 250, 500, 1000,

5000 nM).

Columns 1-6: Varying Urea concentrations [S] (e.g., 2, 4, 8, 16, 32, 64 mM).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1202242/docs?utm_src=pdf-body-img#application-note-kinetic-determination-of-for-n-benzoylphosphotriamide-against-urease
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Ideally, [S] should bracket the

of Urease (approx. 3-5 mM for Jack Bean Urease).

Initiation: Add Urea to start the reaction.

Detection: Monitor

immediately. Shake plate for 5s before reading.

Duration: Collect data for 10-15 minutes. The slope (

) of the linear portion is the initial velocity (

).

Data Analysis & Calculation
Do not rely solely on linear transformations (Lineweaver-Burk) for parameter estimation as they

distort error. Use Non-Linear Regression (NLLS).

Step 1: Determine Mechanism
Plot

vs

(Lineweaver-Burk) for visual inspection only.

Competitive: Lines intersect at the Y-axis (

is unchanged).

Mixed/Non-Competitive: Lines intersect left of the Y-axis.

Expectation: Phosphotriamides are typically Competitive or Mixed-Type inhibitors.

Step 2: Calculate (Global Fitting)
Fit the data to the Competitive Inhibition Model using software (GraphPad Prism, SigmaPlot, or

Python scipy.optimize):
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If the fit is poor, try the Mixed Model Inhibition equation:

: Initial velocity

: Maximum enzyme velocity

: Urea concentration

: Michaelis constant

: Inhibitor concentration

: Inhibition constant

Reporting Results
Report the

value with the standard error (e.g.,

). Explicitly state the pre-incubation time used, as

for this compound class is time-dependent.

Troubleshooting & Self-Validation
Self-Validation 1 (The "EDTA Trap"):

Issue: If activity is zero even in controls.

Cause: Did you use a buffer with EDTA? Urease requires Nickel.[1][2][3] EDTA strips it.[1]

Fix: Use HEPES or Tris without chelators.

Self-Validation 2 (The "False Positive"):

Issue: High inhibition in coupled assay but low in colorimetric assay.

Cause: The inhibitor might be inhibiting GLDH, not Urease.

Check: Run a control with just GLDH, Ammonium Chloride, NADH, and Inhibitor (no

Urea/Urease). If NADH oxidation is inhibited, your compound targets the coupling enzyme.
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Self-Validation 3 (Solubility):

Issue: Erratic data points.

Cause: N-Benzoylphosphotriamide precipitation.

Fix: Ensure DMSO < 2% and no visible precipitate.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28857549/
https://pubmed.ncbi.nlm.nih.gov/28857549/
https://pubmed.ncbi.nlm.nih.gov/12164390/
https://pubmed.ncbi.nlm.nih.gov/12164390/
https://pubmed.ncbi.nlm.nih.gov/12164390/
https://www.benchchem.com/product/b1202242/docs#application-note-kinetic-determination-of-for-n-benzoylphosphotriamide-against-urease
https://www.benchchem.com/product/b1202242/docs#application-note-kinetic-determination-of-for-n-benzoylphosphotriamide-against-urease
https://www.benchchem.com/product/b1202242/docs#application-note-kinetic-determination-of-for-n-benzoylphosphotriamide-against-urease
https://www.benchchem.com/product/b1202242/docs#application-note-kinetic-determination-of-for-n-benzoylphosphotriamide-against-urease
https://www.benchchem.com/product/b1202242?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

